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Compound of Interest

Compound Name: 1-(2-Methylphenyl)ethen-1-ol
CAS No.: 107557-18-6
Cat. No.: B561513

Get Quote

User Alert: You have inquired about 1-(2-methylphenyl)ethen-1-ol. As a Senior Application
Scientist, | must clarify a fundamental chemical reality before providing storage protocols:

e The "Ethen-1-ol" (Enol) Form: This specific tautomer is a transient photo-intermediate
generated via the photoenolization of 2'-methylacetophenone. It is not stable at standard
temperature and pressure (STP). It has a lifetime of microseconds to seconds in solution
before reverting to the ketone form or reacting. You cannot purchase or store a bottle of this
specific tautomer; you generate it in situ.

e The Stable Precursor (Ketone): The stable bottleable compound is 1-(2-
methylphenyl)ethanone (also known as 2'-methylacetophenone).

e The Stable Alcohol (Reduced Form): If your inquiry refers to the standard alcohol derivative,
the compound is 1-(2-methylphenyl)ethanol.[1]

This guide covers all three scenarios:

o Part 1: Handling the Transient Photoenol (Experimental Generation & Trapping).
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o Part 2: Storage of the Stable Precursor (2'-Methylacetophenone).

o Part 3: Storage of the Stable Alcohol (1-(2-Methylphenyl)ethanol).

PART 1: Handling the Transient Photoenol
(Experimental Workflow)

Context: This section is for researchers using UV irradiation to generate 1-(2-
methylphenyl)ethen-1-ol for Diels-Alder cycloadditions or mechanistic studies.

Q: How do | maintain the stability of the enol form?

A: You cannot stabilize it in fluid solution at room temperature. The enol reverts to the ketone
via a 1,5-sigmatropic hydrogen shift. To "handle" it, you must use one of two methods:

e Matrix Isolation (Cryogenic): The enol is stable in a rigid glass matrix (e.g., 2-
methyltetrahydrofuran) at 77 K (-196 °C).

« In Situ Trapping: Generate the enol in the presence of an electron-deficient dienophile (e.g.,
maleic anhydride, DMAD). The enol acts as a diene (xylylenol) and is trapped immediately.

Q: What are the critical parameters for generation?
A:
o Excitation Source: UV irradiation (typically 300—350 nm) targeting the

transition of the carbonyl.

e Solvent Selection: Use non-polar solvents (Cyclohexane, Benzene) to maximize the lifetime.
Protic solvents (Methanol, IPA) accelerate re-ketonization via proton exchange.

o Degassing: Oxygen quenches the triplet state precursor. Thoroughly degas solutions (freeze-
pump-thaw x3) before irradiation.

Experimental Workflow Diagram: Photoenolization &
Trapping
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The following diagram illustrates the generation and handling logic for the transient enol

species.
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Caption: Mechanistic workflow for generating and trapping the transient 1-(2-
methylphenyl)ethen-1-ol species.

PART 2: Storage of the Stable Precursor (2'-
Methylacetophenone)

Context: This is the liquid ketone (CAS 577-16-2) you likely have in the bottle.

Physical Properties Table

Property Value Notes

State Colorless to pale yellow liquid Viscous

Boiling Point 214 °C High boiling point solvent
Flash Point 82 °C (Closed Cup) Combustible

Density 1.02 g/mL Denser than water

Q: What are the optimal storage conditions?
A:
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o Temperature: Store at 2—8 °C (Refrigerated). While stable at room temperature, cooler
storage minimizes slow oxidation and color degradation (yellowing).

e Atmosphere: Store under Inert Gas (Nitrogen or Argon). The benzylic methyl group is
susceptible to slow autoxidation over long periods.

o Container: Tightly sealed amber glass vials. Avoid plastics for long-term storage as the
ketone can leach plasticizers.

Q: Troubleshooting: The liquid has turned yellow. Is it

usable?
A:

o Cause: Formation of oxidation byproducts (benzoic acid derivatives) or polymerization traces
triggered by light exposure.

e Solution: Check purity via TLC or GC. If purity is >95%, it is likely suitable for synthesis. For
photochemical applications (where optical purity is critical), distill under reduced pressure
before use to remove UV-absorbing impurities.

PART 3: Storage of the Stable Alcohol (1-(2-
Methylphenyl)ethanol)

Context: This is the reduced secondary alcohol (CAS 7287-82-3), often used as a chiral
building block.

Q: How does storage differ from the ketone?
A:

e Hygroscopicity: Alcohols are more hygroscopic. Ensure the cap is lined with Teflon/PTFE and
sealed with Parafilm.

o Temperature:Room Temperature (15-25 °C) is generally acceptable, though 2-8 °C is
preferred for long-term (>1 year) storage.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

» Incompatibility: Strictly segregate from strong oxidizing agents (e.g., chromates,
permanganates) and acid chlorides.

Safety & Handling FAQ

Q: What are the specific PPE requirements?
A:

» Respiratory: Use a fume hood. These compounds have a characteristic sweet/pungent odor
and can cause respiratory irritation (H335).

o Skin/Eye: Wear Nitrile gloves (0.11 mm minimum thickness) and safety goggles.

o Note: The ketone penetrates nitrile slowly; change gloves immediately upon splash
contact.

Q: How do | dispose of waste containing these
compounds?
A:

» Non-Halogenated Organic Waste: Both the ketone and alcohol should be disposed of in the
standard organic solvent waste stream.

e Quenching: If you generated the enol using reactive dienophiles, ensure the quenching
agent (often water or mild acid) has neutralized any remaining trapping agents before
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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